Cas no 1261863-90-4 (3-(2'-Hydroxy-5'-(trifluoromethyl)phenyl)propionic acid)

• Product Name: 3-(2'-Hydroxy-5'-(trifluoromethyl)phenyl)propionic acid
• CAS No: 1261863-90-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4962325
• Update Time: 2023-08-24

3-(2'-Hydroxy-5'-(trifluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Hydroxy-5'-(trifluoromethyl)phenyl)propionic acid

• Inchi： 1S/C10H9F3O3/c11-10(12,13)7-2-3-8(14)6(5-7)1-4-9(15)16/h2-3,5,14H,1,4H2,(H,15,16)
• InChI Key： PONPXSAHILQSRT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1)CCC(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5